Cas no 210346-16-0 ((S)-2-(((tert-Butoxycarbonyl)amino)methyl)-3-methylbutanoic acid)

(S)-2-(((tert-Butoxycarbonyl)amino)methyl)-3-methylbutanoic acid is a chiral, Boc-protected amino acid derivative widely used in peptide synthesis and medicinal chemistry. Its key advantages include high stereochemical purity, ensuring precise control in asymmetric synthesis, and the tert-butoxycarbonyl (Boc) group, which provides robust protection for the amine functionality under acidic conditions. The compound’s branched alkyl chain enhances solubility in organic solvents, facilitating its incorporation into complex molecular architectures. Its compatibility with standard coupling reagents makes it a versatile intermediate for constructing peptide backbones or modified amino acid residues. The product is particularly valuable in pharmaceutical research, where controlled functional group manipulation is critical.
(S)-2-(((tert-Butoxycarbonyl)amino)methyl)-3-methylbutanoic acid structure
210346-16-0 structure
Product Name:(S)-2-(((tert-Butoxycarbonyl)amino)methyl)-3-methylbutanoic acid
CAS No:210346-16-0
MF:C11H21NO4
MW:231.28874373436
MDL:MFCD07372879
CID:1035554
PubChem ID:45933879
Update Time:2025-05-27

(S)-2-(((tert-Butoxycarbonyl)amino)methyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2-(((tert-Butoxycarbonyl)amino)methyl)-3-methylbutanoic acid
    • Boc-(S)-2-(aminomethyl)-3-methylbutanoic acid
    • (2S)-2-{[(tert-Butoxycarbonyl)amino]-methyl}-3-methylbutanoic acid
    • (2R)-2-{[(tert-Butoxycarbonyl)amino]methyl}-3-methylbutyric acid
    • (2S)-2-([(TERT-BUTOXYCARBONYL)AMINO]METHYL)-3-METHYLBUTYRIC ACID
    • (2S)-2-{[(tert-Butoxycarbonyl)amino]methyl}-3-methylbutanoic acid
    • (S)-2-{[(tert-butoxycarbonyl)amino]methyl}-4-methylbutanoic acid
    • PS-12447
    • CS-0060834
    • SCHEMBL13109070
    • MFCD07372879
    • Butanoic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3-methyl-, (2S)-
    • (S)-2-(((tert-Butoxycarbonyl)amino)methyl)-3-methylbutanoicacid
    • DS-019147
    • AKOS016844043
    • 210346-16-0
    • A879293
    • (2S)-3-methyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]butanoic acid
    • MDL： MFCD07372879
    • Inchi： 1S/C11H21NO4/c1-7(2)8(9(13)14)6-12-10(15)16-11(3,4)5/h7-8H,6H2,1-5H3,(H,12,15)(H,13,14)/t8-/m1/s1
    • InChI Key： IGJIQZVMCRTQQX-MRVPVSSYSA-N
    • SMILES： O(C(NC[C@@H](C(=O)O)C(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 231.14700
  • Monoisotopic Mass: 231.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • Boiling Point: 360.4±25.0℃ at 760 mmHg
  • PSA: 75.63000
  • LogP: 2.25880

(S)-2-(((tert-Butoxycarbonyl)amino)methyl)-3-methylbutanoic acid Customs Data

  • HS CODE：2924199090
  • Customs Data：

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(S)-2-(((tert-Butoxycarbonyl)amino)methyl)-3-methylbutanoic acid Pricemore >>

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